Cas no 36546-50-6 (Ac-Tyr-OEt.H2O)

Ac-Tyr-OEt·H2O (N-Acetyl-L-tyrosine ethyl ester monohydrate) is a protected tyrosine derivative widely used in peptide synthesis and biochemical research. This compound serves as a key intermediate for introducing tyrosine residues with enhanced stability due to its acetyl and ethyl ester protecting groups, which prevent unwanted side reactions during coupling steps. The monohydrate form ensures improved handling and solubility in aqueous-organic solvent systems. Its high purity and consistent performance make it suitable for applications in solid-phase peptide synthesis (SPPS) and medicinal chemistry. The product is characterized by reliable reproducibility, making it a preferred choice for researchers requiring precise control over peptide modification and structural studies.

Ac-Tyr-OEt.H2O structure

Product Name:Ac-Tyr-OEt.H2O

CAS No:36546-50-6

MF:C₁₃H₁₉NO₅

MW:269.293664216995

MDL:MFCD00149093

CID:54596

PubChem ID:87561812

Update Time:2025-06-09

Ac-Tyr-OEt.H2O Chemical and Physical Properties

Names and Identifiers

- Ethyl N-acetyl-L-tyrosinate hydrate
- N-Acetyl-L-tyrosine Ethyl Ester Monohydrate
- ACETYL-L-TYROSINE ETHYLESTER, N-(RG)
- AC-TYR-OET H2O
- Ac-Tyr-OEt.H2O
- N-Acetyl-L-tyrosineethylester
- ACETYL-L-TYROSINE ETHYL ESTER HYDRATE
- ATEE
- ATEE MONOHYDRATE
- N-ACETYL TYROSINE ETHYL ESTER HYDRATE
- N-Acetyl-L-Tyr-OEt
- N-Acetyl-L-tyrosine ethyl ester hydrate
- N-ACETYL-L-TYROSINE ETHYL ESTER:ATEE
- N-ACETYLTYROSINE ETHYL ESTER 1-HYDRATE
- Ac-Tyr-OEt Monohydrate
- Ac-Tyr-OEt
- YWAVLHZJMWEYTA-YDALLXLXSA-N
- Ac-Tyr-OEt yenH2O
- KSC491M4N
- ethyl (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoate hydrate
- U735
- N-acetyl tyrosine ethyl ester mono hydrate
- ST2419379
- AX8041631
- HY-W013322
- AS-56536
- ethyl (2S)-2-acetamido-3-(4-hydroxyphenyl)propanoate;hydrate
- N_Acetyl_L_tyrosine_ethyl_ester
- MFCD00149093
- N-Acetyltyrosine ethyl ester monohydrate
- SCHEMBL2521638
- A823290
- EN300-7385616
- AKOS016002100
- CHEBI:177653
- CS-W014038
- 36546-50-6
- Ac-L-Tyr-OEt.H2O
- FA47449
- MDL： MFCD00149093
- Inchi： 1S/C13H17NO4.H2O/c1-3-18-13(17)12(14-9(2)15)8-10-4-6-11(16)7-5-10;/h4-7,12,16H,3,8H2,1-2H3,(H,14,15);1H2/t12-;/m0./s1
- InChI Key： YWAVLHZJMWEYTA-YDALLXLXSA-N
- SMILES： O(CC)C([C@H](CC1C=CC(=CC=1)O)NC(C)=O)=O.O

Computed Properties

Exact Mass: 269.12600
Monoisotopic Mass: 269.126
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 285
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: 0.7
Topological Polar Surface Area: 76.6

Experimental Properties

Color/Form: powder
Density: 1.1790
Melting Point: 79.0 to 83.0 deg-C
Boiling Point: 464.4±35.0 °C at 760 mmHg
Flash Point: 234.6±25.9 °C
PSA: 84.86000
LogP: 1.32910
Sensitiveness: Hygroscopic
Solubility: Not determined

Ac-Tyr-OEt.H2O Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S24/25; S36; S26
FLUKA BRAND F CODES：10-21
Hazardous Material Identification：
TSCA：Yes
Storage Condition：−20°C
Risk Phrases：R36/37/38

Ac-Tyr-OEt.H2O Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Ac-Tyr-OEt.H2O Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A189763-10mg	N-Acetyl-L-tyrosine Ethyl Ester	36546-50-6		10mg	$ 50.00	2022-06-08
TRC	A189763-50mg	N-Acetyl-L-tyrosine Ethyl Ester	36546-50-6		50mg	$ 65.00	2022-06-08
TRC	A189763-100mg	N-Acetyl-L-tyrosine Ethyl Ester	36546-50-6		100mg	$ 80.00	2022-06-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	A6751-5G	Ac-Tyr-OEt.H2O	36546-50-6		5G	￥1903.81	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	A6751-10G	Ac-Tyr-OEt.H2O	36546-50-6		10G	￥2869.61	2022-02-23
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	A6751-25G	Ac-Tyr-OEt.H2O	36546-50-6		25G	￥3775.24	2022-02-23
Fluorochem	M06073-1g	Ac-Tyr-OEt.H2O	36546-50-6	95%	1g	￡19.00	2022-02-28
Fluorochem	M06073-5g	Ac-Tyr-OEt.H2O	36546-50-6	95%	5g	￡53.00	2022-02-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009642-100g	Ac-Tyr-OEt.H2O	36546-50-6	98%	100g	￥879	2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009642-25g	Ac-Tyr-OEt.H2O	36546-50-6	98%	25g	￥306	2023-09-09

Ac-Tyr-OEt.H2O Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:36546-50-6)Ethyl N-acetyl-L-tyrosinate hydrate

Order Number:sfd7179

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:36546-50-6)Ac-Tyr-OEt.H2O

Order Number:A823290

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:17

Price ($):386.0

Email:sales@amadischem.com